2,4,6,7-Tetramethyl-5-nitro-2,3-dihydro-1-benzofuran-2-carbonyl chloride

• CAS RN: 841295-58-7
• Molecular Formula: C13H14ClNO4
• Molecular Weight: 283.71 g/mol
• IUPAC Name: 2,4,6,7-tetramethyl-5-nitro-3H-1-benzofuran-2-carbonyl chloride
• InChI: InChI=1S/C13H14ClNO4/c1-6-7(2)11-9(8(3)10(6)15(17)18)5-13(4,19-11)12(14)16/h5H2,1-4H3
• InChI Key: LWSTYFWPBYOKMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(CC(O2)(C)C(=O)Cl)C(=C1[N+](=O)[O-])C)C

Description

2,4,6,7-Tetramethyl-5-nitro-2,3-dihydro-1-benzofuran-2-carbonyl chloride is a useful research compound. Its molecular formula is C13H14ClNO4 and its molecular weight is 283.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.5 g of 2,4,6,7-tetramethyl-5-nitrodihydrobenzofuran-2-carboxylic acid, 20 ml of methylene chloride and 0.27 g of thionyl chloride were added, followed by heating at reflux for 2 hours. After returning the temperature to room temperature, the solvent was distilled off to obtain 2,4,6,7-tetramethyl-5-nitro-2,3-dihydrobenzofuran-2-carbonyl chloride. To 0.33 g of 2,3,4,9-tetrahydro-1H-beta-carboline, 0.23 g of triethylamine and 15 ml of DMF, a solution prepared by dissolving 2,4,6,7-tetramethyl-5-nitro-2,3-dihydrobenzofuran-2-carbonyl chloride in DMF was added, followed by stirring overnight at room temperature. The mixture was poured into ice-water and a crystal was collected by filtration. The crystal was dissolved in chloroform, washed with saturated saline and dried over anhydrous magnesium sulfate and, after the solvent was distilled off under reduced pressure, the residue was purified by silica gel column chromatography (chloroform:methanol=100:1) to obtain 0.54 g of the objective product.